Cas no 30269-05-7 (Acetamide,N-(8-nitro-1-pyrenyl)-)

• Product name: Acetamide,N-(8-nitro-1-pyrenyl)-
• CAS No: 30269-05-7
• MF: C₁₈H₁₂N₂O₃
• MW: 304.29948
• CID: 313409
• PubChem ID: 169140

Acetamide,N-(8-nitro-1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(8-nitro-1-pyrenyl)-
• N-(8-Nitropyren-1-yl)ethanimidic acid
• N-(8-Nitro-1-pyrenyl)acetamide
• Acetamide, N-(8-nitro-1-pyrenyl)-
• 30269-05-7
• DTXSID30952629

• Inchi： InChI=1S/C18H12N2O3/c1-10(21)19-15-8-4-11-2-3-12-5-9-16(20(22)23)14-7-6-13(15)17(11)18(12)14/h2-9H,1H3,(H,19,21)
• InChI Key： NSGHWQRXJAAOBH-UHFFFAOYSA-N
• SMILES： [N+](C1C2C3=C4C(=CC=C(NC(=O)C)C4=CC=2)C=CC3=CC=1)([O-])=O

Computed Properties

• Exact Mass: 304.08486
• Monoisotopic Mass: 304.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24